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CAS No.: 14101-45-2
Cat. No.: B10762561
Get Quote
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The responsible management of chemical and pharmaceutical waste is a cornerstone of
laboratory safety and environmental stewardship. Trimeprazine tartrate, a phenothiazine
derivative used in both research and veterinary applications, requires meticulous disposal
procedures due to its inherent toxicity.[1] This guide provides a detailed, step-by-step protocol
for the safe and compliant disposal of trimeprazine tartrate, designed for researchers,
scientists, and drug development professionals. Our aim is to provide value beyond the product
by fostering a culture of safety and regulatory adherence.

Hazard Characterization and Regulatory Imperative

Understanding the hazard profile of trimeprazine tartrate is the first step in appreciating the
necessity for stringent disposal protocols. It is not merely a matter of laboratory best practices;
it is a mandate dictated by federal and state regulations designed to protect human health and
the environment.

Trimeprazine tartrate is classified as a hazardous material for several key reasons:
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o Acute Toxicity: It is designated as "Toxic if swallowed" (H301).[2] Ingestion can lead to
severe health effects, including disorientation, convulsions, and coma.[3]

e Environmental Hazard: The substance is recognized as toxic to aquatic life with long-lasting
effects.[4] Release into waterways can have a damaging impact on ecosystems.

» Transportation Regulations: For transport, it is classified as a "Toxic solid, organic, n.o.s.
(Trimeprazine Tartrate),” under UN number 2811, Hazard Class 6.1.[2][3][5]

These classifications place its disposal under the primary jurisdiction of the U.S. Environmental
Protection Agency (EPA), which governs hazardous waste under the Resource Conservation
and Recovery Act (RCRA).[6]

Table 1: Hazard Profile of Trimeprazine Tartrate

Hazard Type Codelldentifier Description Source(s)

GHS Classification H301 Toxic if swallowed. [2]

Toxic solid, organic,

DOT Classification UN 2811 n.o.s. (Trimeprazine [21[31[5]
Tartrate)

Hazard Class 6.1 Toxic Substance [2][3]

Packing Group 1] Minor Danger [2][3]

Pre-Disposal Assessment: A Critical Decision
Framework

Before initiating disposal, a crucial assessment must be made to determine the correct
regulatory pathway. The primary decision point is whether the substance is regulated as a Drug
Enforcement Administration (DEA) controlled substance. My investigation confirms that
Trimeprazine is not listed as a DEA controlled substance under the Controlled Substances Act.
[71[8][9][10] Therefore, the disposal protocol is governed by the EPA's RCRA framework for
hazardous waste, not the DEA's regulations for controlled substances.
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The next step within the RCRA framework is to determine if the waste is a "listed" hazardous
waste. The EPA maintains P and U lists for discarded commercial chemical products that are
considered hazardous waste.[11][12][13] Trimeprazine is not explicitly on these lists. However,
a waste can still be considered hazardous if it exhibits characteristics of ignitability, corrosivity,
reactivity, or toxicity.[14] Given its known toxicity, it must be managed as a hazardous waste.

The following diagram illustrates the logical workflow for determining the proper disposal
pathway.

@Tartrate Waste Identified for Disposal
Is the substance a DEA Controlled Substance?

Follow DEA Protocol (Reverse Distributor, Form 41, etc.) No (Trimeprazine is NOT a controlled substance)

Does waste meet EPA RCRA criteria for hazardous waste?

‘es (Assumed due to toxicity)

Dispose as RCRA Hazardous Waste via Licensed Contractor

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

. Trimeprazine Tartrate with Prednisolone | VCA Animal Hospitals [vcahospitals.com]
. spectrumchemical.com [spectrumchemical.com]

. pccarx.com [pccarx.com]

. cdn.caymanchem.com [cdn.caymanchem.com]

. pharmacopoeia.com [pharmacopoeia.com]

. dep.wv.gov [dep.wv.gov]

. Drug Scheduling [dea.gov]

. drugs.com [drugs.com]

°
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. campusdrugprevention.gov [campusdrugprevention.gov]

¢ 10. Controlled Drugs [pharmacy.texas.gov]

e 11. Hazardous Listed Pharmaceutical Waste: P, U, and D Drugs [ecomedicalwaste.com]
e 12. Pharmaceutical Listed Waste | TriHaz Solutions [trihazsolutions.com]

¢ 13. hazardouswasteexperts.com [hazardouswasteexperts.com]

e 14. crowell.com [crowell.com]

¢ To cite this document: BenchChem. [A Comprehensive Guide to the Proper Disposal of
Trimeprazine Tartrate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10762561/docs#a-comprehensive-guide-to-the-
proper-disposal-of-trimeprazine-tartrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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